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Compound of Interest

Compound Name: Dibenzo[c,f]cinnoline

Cat. No.: B086725 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of Benzo[c]cinnoline, a

heterocyclic aromatic compound that serves as a privileged scaffold in medicinal chemistry and

materials science. We will delve into its chemical identity, synthesis, and key applications, with

a focus on its role in the development of novel therapeutic agents.

Chemical Identification
While the query specified "Dibenzo[c,f]cinnoline," the widely studied and indexed compound

with this core structure is formally known as Benzo[c]cinnoline. This document will proceed with

the standard nomenclature.

IUPAC Name: Benzo[c]cinnoline[1]

CAS Number: 230-17-1[1][2]

Molecular Formula: C₁₂H₈N₂[1][2]

Molar Mass: 180.21 g/mol [1]

Synonyms: 9,10-Diazaphenanthrene, Diphenylenazone, 2,2'-Azobiphenyl, 3,4-

Benzocinnoline, 5,6-Phenanthroline[1][2][3][4][5]
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Physicochemical and Pharmacological Data
Benzo[c]cinnoline and its derivatives have garnered significant interest due to their diverse

biological activities.[6] The core structure is a key pharmacophore in the design of agents

targeting DNA topoisomerases, which are critical enzymes in DNA replication and transcription.

[7][8]

Table 1: Cytotoxicity of Substituted Dibenzo[c,h]cinnoline Analogs[8]

Compound
Cell Line (Human
Lymphoblastoma)

IC₅₀ (nM)

2,3-Dimethoxy-8,9-
methylenedioxydibenzo[c,
h]cinnoline

RPMI8402 70

| 2,3-Dimethoxy-8,9-methylenedioxybenzo[i]phenanthridine (Reference) | RPMI8402 | 400 |

IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.

Synthesis and Experimental Protocols
The synthesis of the benzo[c]cinnoline scaffold can be achieved through various routes. A

common and effective method involves the oxidative cyclization of 2,2'-diamino-1,1'-biaryls.

This protocol is based on a metal-free and practical method for synthesizing functionalized

benzo[c]cinnoline derivatives.[9]

Materials:

Substituted 2,2'-diamino-1,1'-biaryl (1.0 equiv)

tert-Butyl nitrite (tBuONO) (2.0 equiv)

2,2,2-Trifluoroethanol (TFE) as solvent

Procedure:
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To a solution of the 2,2'-diamino-1,1'-biaryl in 2,2,2-trifluoroethanol, add tert-butyl nitrite.

Stir the reaction mixture at room temperature.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the corresponding

benzo[c]cinnoline derivative.[9]

This method is noted for its tolerance of various functional groups and its ability to be scaled up

for gram-scale production.[9]

From 2-Azobiaryls: Copper(II)-promoted or electrochemical oxidation of 2-azobiaryls

provides an efficient pathway to benzo[c]cinnolinium salts.[10]

From 2,2'-Diazidobiphenyl: Photochemical irradiation of 2,2'-diazidobiphenyl in a glycerol

matrix at low temperature can yield pure benzo[c]cinnoline.[11]

From 2,2'-Dinitrobiphenyl: A novel process involving partial reduction and subsequent

cyclization of 2,2'-dinitrobiphenyl can produce benzo[c]cinnoline or its N-oxide in high yields.

[12]

Mechanism of Action and Therapeutic Applications
Derivatives of the benzo[c]cinnoline scaffold have shown significant promise as anticancer

agents, primarily through their ability to target and inhibit DNA topoisomerases.[7][8]

Substituted dibenzo[c,h]cinnolines, which are aza-analogues of benzo[i]phenanthridines, have

been identified as potent topoisomerase I-targeting agents.[8] They function by stabilizing the

cleavable complex formed between topoisomerase I and DNA, leading to DNA damage and

apoptosis in cancer cells.[8] Notably, these compounds can exhibit more potent topoisomerase

I-targeting activity and cytotoxicity compared to their benzo[i]phenanthridine counterparts.[8]

An important feature of these compounds is their ability to overcome multidrug resistance

(MDR) associated with the overexpression of the MDR1 efflux transporter.[8]
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The cinnoline nucleus is a versatile scaffold that has been incorporated into compounds with a

wide range of pharmacological activities, including:

Antibacterial and antifungal activity[6][7]

Antiprotozoal and antiviral properties[7]

Anti-inflammatory and analgesic effects[6]

Logical Workflow for Drug Discovery
The development of benzo[c]cinnoline-based therapeutic agents follows a structured drug

discovery pipeline, from initial synthesis to biological evaluation.

Caption: Drug discovery workflow for Benzo[c]cinnoline derivatives.

Future Directions
The benzo[c]cinnoline scaffold remains a highly attractive starting point for the design of new

therapeutic agents and functional materials. Future research will likely focus on:

Expanding Structural Diversity: The synthesis of novel derivatives to fine-tune

pharmacological activity and selectivity.[13]

Mechanism Elucidation: Deeper investigation into the specific molecular interactions with

biological targets.

Materials Science: Exploration of benzo[c]cinnoline-based compounds for applications in

organic electronics, such as in biosensors and organic field-effect transistors.[10]

Fluorescence Applications: The development of amino-benzo-cinnolines as green-emitting

fluorophores for live-cell imaging highlights their potential as research tools.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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